Cas no 90003-14-8 (2-chloro-5-methylcyclohex-1-ene-1-carboxylic acid)

• Product Name: 2-chloro-5-methylcyclohex-1-ene-1-carboxylic acid
• CAS No: 90003-14-8
• Molecular Formula: C₈H₁₁ClO₂
• Molecular Weight: 174.624741792679
• CID: 4664443
• PubChem ID: 43154595

2-chloro-5-methylcyclohex-1-ene-1-carboxylic acid Properties

Names and Identifiers

• 2-chloro-5-methylcyclohex-1-ene-1-carboxylic acid

• InChIKey： XXIXGILTWJTYND-UHFFFAOYSA-N
• Inchi： 1S/C8H11ClO2/c1-5-2-3-7(9)6(4-5)8(10)11/h5H,2-4H2,1H3,(H,10,11)
• SMILES： C1(C(O)=O)CC(C)CCC=1Cl

Computed Properties

• Exact Mass: 174.0447573g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.0447573g/mol
• Heavy Atom Count: 11
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides